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Compound of Interest

Compound Name: 1-Bromopentadecane-d3

Cat. No.: B15560026

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1-Bromopentadecane-d3.

Hazard Identification and Immediate Safety
Precautions
1-Bromopentadecane-d3, while not classified as flammable or combustible, presents several

health and environmental hazards. It is crucial to handle this compound with appropriate

personal protective equipment (PPE), including protective gloves, clothing, and eye/face

protection.[1]

Key Hazards:

Causes skin and serious eye irritation.[2]

May cause respiratory irritation.[2]

Harmful to aquatic life with long-lasting effects.[2]
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In case of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and consult a physician.[1][3]

Skin Contact: Wash off with soap and plenty of water.[1][3]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1][3]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Consult a physician.[1][3]

Chemical and Physical Properties
Understanding the properties of 1-Bromopentadecane-d3 is essential for its safe handling and

disposal. The properties are largely similar to its non-deuterated counterpart, 1-

Bromopentadecane.

Property Value

Molecular Formula C₁₅H₃₀D₃Br

Molecular Weight ~294.33 g/mol

Appearance Clear to light yellow liquid[4][5]

Melting Point 17-19 °C[5]

Boiling Point 159-160 °C @ 5 mmHg[3]

Flash Point 110 °C (closed cup)[5][6]

Density 1.005 g/mL at 25 °C[5]

Solubility
Insoluble in water.[4] Soluble in organic solvents

like ethanol and acetone.[4]

Hazardous Decomposition Products
Under fire conditions, forms carbon oxides and

hydrogen bromide gas.[1][5]
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Disposal Procedures: A Step-by-Step Guide
The disposal of 1-Bromopentadecane-d3 must be conducted in accordance with federal,

state, and local hazardous waste regulations. As a halogenated organic compound, it requires

specific disposal protocols.

Step 1: Segregation of Waste

Crucially, segregate halogenated organic waste from non-halogenated waste streams.[7][8]

[9] This is because the disposal methods differ, and mixing can lead to complications and

increased disposal costs.[9][10]

Do not mix 1-Bromopentadecane-d3 waste with aqueous waste, acids, bases, or other

incompatible chemicals.[8]

Step 2: Waste Collection and Containerization

Collect waste 1-Bromopentadecane-d3 in a designated, properly labeled, and leak-proof

container.[11]

The container must be made of a material compatible with the chemical. A high-density

polyethylene (HDPE) or glass container is generally suitable.

The container must have a secure, tight-fitting cap to prevent leaks and evaporation.[11]

Keep the waste container closed at all times, except when adding waste.[9][11]

Step 3: Labeling of Waste Containers

Clearly label the waste container with the words "Hazardous Waste."[8]

The label must also include the full chemical name: "Waste 1-Bromopentadecane-d3."

Avoid using abbreviations or chemical formulas.[11]

Indicate the approximate volume or mass of the waste in the container.

Attach any other specific hazardous waste labels as required by your institution's

Environmental Health and Safety (EHS) department.
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Step 4: Storage of Waste

Store the waste container in a designated satellite accumulation area (SAA) that is a cool,

dry, and well-ventilated location.[9]

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents and strong bases.[3]

Secondary containment (e.g., a larger, chemically resistant tub or bin) is highly

recommended to contain any potential leaks or spills.[9]

Step 5: Final Disposal

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for the pickup and final disposal of the waste.

Do not attempt to dispose of 1-Bromopentadecane-d3 down the drain or in regular trash.[8]

[11]

The primary method for the disposal of halogenated organic compounds is typically high-

temperature incineration at a permitted hazardous waste facility.[7][10]

Spill Management
In the event of a spill, follow these procedures:

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material such as sand, silica gel, or a universal

binder.[3][12]

Collect the absorbed material into a suitable, closed container for disposal as hazardous

waste.[3][12]

Clean the spill area thoroughly.
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For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Bromopentadecane-d3.
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Start: Generation of 1-Bromopentadecane-d3 Waste

Step 1: Segregation

Step 2 & 3: Collection & Labeling

Step 4: Storage

Step 5: Final Disposal

Waste Generated

Is the waste a
halogenated organic compound?

Segregate from non-halogenated
and other waste streams

Yes

Collect in a compatible,
leak-proof container with a secure cap.

Label container with 'Hazardous Waste'
and 'Waste 1-Bromopentadecane-d3'

Store in a designated, cool, dry,
and well-ventilated area with

secondary containment.

Contact EHS or licensed
waste disposal contractor for pickup.

Proper Disposal via
High-Temperature Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 1-Bromopentadecane-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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